Cas no 124771-01-3 (1-Propanol,2,3-bis(hexadecyloxy)-2-methyl-)

• Product name: 1-Propanol,2,3-bis(hexadecyloxy)-2-methyl-
• CAS No: 124771-01-3
• MF: C₃₆H₇₄O₃
• MW: 554.97096
• CID: 146398
• PubChem ID: 195415

1-Propanol,2,3-bis(hexadecyloxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,2,3-bis(hexadecyloxy)-2-methyl-
• 2,3-dihexadecoxy-2-methylpropan-1-ol
• 2-methyl-1,2-di-O-hexadecylglycerophosphocholine
• 2,3-bis(hexadecyloxy)-2-methylpropan-1-ol
• C2-Me-Dhpc
• DTXSID70924926
• 124771-01-3

• Inchi： InChI=1S/C36H74O3/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-38-35-36(3,34-37)39-33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2/h37H,4-35H2,1-3H3
• InChI Key： LOYHBSXIGKRISU-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCOC(COCCCCCCCCCCCCCCCC)(C)CO

Computed Properties

• Exact Mass: 554.56412
• Monoisotopic Mass: 554.564
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 34
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 0.876
• Boiling Point: 619.4°C at 760 mmHg
• Flash Point: 328.4°C
• Refractive Index: 1.461
• PSA: 38.69